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Compound of Interest

Compound Name:
3-(Chloromethyl)-4-

ethoxybenzaldehyde

Cat. No.: B8745514

Get Quote

Executive Summary
3-(Chloromethyl)-4-ethoxybenzaldehyde (C₁₀H₁₁ClO₂) is a high-value bifunctional building

block used primarily in the synthesis of pharmaceutical intermediates requiring a benzyl linker

with an orthogonal aldehyde handle.

Critical Sourcing Intelligence:

Market Status: This compound is rarely available as a bulk "off-the-shelf" catalog item due to

the hydrolytic instability of the chloromethyl group.

Procurement Strategy: It is classified as a "Make-on-Demand" (MOD) chemical.[1]

Researchers should not expect immediate dispatch; lead times typically range from 2–4

weeks for fresh synthesis.

Primary Risk: Hydrolysis to the corresponding benzyl alcohol during storage or transit.

Mandatory QC upon receipt is required.
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Property Specification

Chemical Name 3-(Chloromethyl)-4-ethoxybenzaldehyde

CAS Number
Note: Often unlisted or confused with isomers.

Use PubChem CID: 329827003 for verification.

Molecular Formula C₁₀H₁₁ClO₂

Molecular Weight 198.65 g/mol

Appearance
White to off-white crystalline solid (low melting

point)

Solubility
Soluble in DCM, THF, Ethyl Acetate. Reacts with

protic solvents (MeOH, Water).

Stability
High Risk. Moisture sensitive. Hydrolyzes to 3-

(hydroxymethyl)-4-ethoxybenzaldehyde.

Sourcing Intelligence: Suppliers & Price Analysis
Because this compound is unstable, "In-Stock" labels are often inaccurate. The market

operates on a Custom Synthesis model.

Recommended Supplier Tiers

Tier Supplier Type
Recommended
Vendors

Estimated
Lead Time

Pricing
Estimate
(USD)*

Tier 1

Building Block

Specialists (Best

for <10g)

Enamine, Combi-

Blocks,

ChemScene

2–3 Weeks
$450 - $700 (per

5g)

Tier 2
Catalog

Aggregators

MolPort,

eMolecules
3–5 Weeks

$600 - $900 (per

5g)

Tier 3
Bulk Custom

Synthesis (>1kg)

WuXi AppTec,

Pharmaron
8–12 Weeks

$2,500 -

$4,000/kg
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*Prices are estimates based on 2024-2025 market data for substituted benzyl chlorides. High

volatility exists due to raw material costs.

The "Make vs. Buy" Decision Matrix
Before ordering, evaluate your internal capacity. If you need >50g, in-house synthesis is often

more cost-effective and ensures higher purity.

Need 3-(Chloromethyl)-4-ethoxybenzaldehyde

Quantity Required?

< 10 grams > 50 grams

Check Enamine/Combi-Blocks
(Fresh Batch Only)

In-House Synthesis
(Chloromethylation)

Place Order
Request H-NMR <48hrs before ship

QC: Check 4.6 ppm (CH2Cl)
vs 4.4 ppm (CH2OH)

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing vs. synthesizing unstable benzyl chlorides.
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Synthesis & Manufacturing (The "Self-Validating"
Protocol)
If commercial stock is degraded or unavailable, the following protocol is the industry standard

for generating high-purity material. This method relies on the Blanc Chloromethylation reaction.

Reaction Scheme
Precursor: 4-Ethoxybenzaldehyde Reagents: Paraformaldehyde, Concentrated HCl, ZnCl₂

(Catalyst) Solvent: Anhydrous Ether or Dichloromethane

Step-by-Step Methodology
Setup: Flame-dry a 250mL round-bottom flask. Purge with Argon.

Dissolution: Dissolve 4-ethoxybenzaldehyde (10.0 g) in 50 mL of dry DCM.

Activation: Add anhydrous ZnCl₂ (1.5 eq). The solution may turn slightly yellow.

Chloromethylation: Add Paraformaldehyde (1.5 eq). Bubble dry HCl gas (generated by

dripping H₂SO₄ onto NaCl) through the solution for 2 hours at 0°C. Caution: Exothermic.

Monitoring: Monitor by TLC (Hexane/EtOAc 8:2). Look for the appearance of a less polar

spot.

Workup (Critical for Stability):

Pour onto crushed ice.

Extract rapidly with cold DCM.

Wash with cold saturated NaHCO₃ (neutralize acid immediately to prevent polymerization).

Dry over MgSO₄ and concentrate in vacuo at <30°C.

Purification: Recrystallize immediately from dry Hexane/Ether. Do not perform column

chromatography on silica gel as the acidity of silica causes hydrolysis.
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Quality Control & Validation
Trust nothing without data. The primary failure mode is hydrolysis.

The "Self-Validating" QC Checklist:

¹H-NMR (CDCl₃):

Target Signal: Singlet at ~4.60 ppm (2H, -CH₂Cl).

Impurity Signal: Singlet at ~4.45 ppm (2H, -CH₂OH).

Validation: Integration of Impurity must be <5%.

Visual Inspection: Material should be a white crystalline solid. Yellowing or "gumming"

indicates polymerization or HCl degradation.

Functional Test: React a small aliquot with a secondary amine (e.g., morpholine) in DCM.

Complete conversion to the tertiary amine confirms the active electrophile is present.

Synthetic Utility & Reactivity Profile[2]
This molecule is a "Linchpin" intermediate. It connects two distinct chemical domains via

orthogonal reactivity.

3-(Chloromethyl)-4-ethoxybenzaldehyde

Aldehyde (-CHO)
Reactivity

Chloromethyl (-CH2Cl)
Reactivity

Reductive Amination
(Target: Amines)

Wittig Reaction
(Target: Alkenes)

N/O/S-Alkylation
(Target: Heterocycles)

Arbuzov Reaction
(Target: Phosphonates)

Click to download full resolution via product page
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Figure 2: Orthogonal reactivity map. The chloromethyl group is highly electrophilic and should

usually be reacted first or protected if basic conditions are required for the aldehyde.

Safety & Handling (HSE)
Lachrymator: Benzyl chlorides are potent tear agents. Handle only in a fume hood.

Corrosive: Causes severe skin burns.

Storage: Store under Nitrogen/Argon at -20°C. Store over activated molecular sieves if

possible to scavenge moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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